Intercellular communication between the cell plays an essential role in cell growth and cell formation, including migration, metabolism, and cell differentiation. Cell function and tissue homeostasis are maintained through gap junction intercellular communication (GJIC), thus regulating connexin hemichannels. Mis regulation of such connexin, especially connexin (Cx) 43, affects a comprehensive process, including cell differentiation, inflammation, and cell death. Mis regulation may be due to the missense variant in Cx43. Thus, we screened the complete set of mutations from public mutational databases and obtained 219 missense variants, which were then classified based on their pathogenicity, functional impact, stability, conservation, and physiochemical properties. Variant L214P was scrutinized to have the most deleterious, which was then modelled using the I-TASSER server and performed molecular docking analysis to screen potent inhibitors. The compound Kanamycin, Ginsenoside, and Astragaloside IV have better interactions with Cx43 mutant with a maximum of 5 hydrogen bonds. Ginsenoside is a compound that follows a Lipinski rule of five. Thus, the result obtained from this study suggests that Ginsenoside would be a better potent inhibitor for native and mutant Cx43.

Landfills are considered the main option for dumping of municipal solid waste (MSW) all over the world, but these landfills are mostly non-engineered. The decomposition of solid waste in the landfill and rainwater penetration into the decomposing waste produces leachate that contains dissolved organic and inorganic compounds, heavy metals, suspended particles and hazardous substances. Leachate migration in the environment may pose serious health risks to organisms exposed. Hence, the present study explored the cytotoxic potential of landfill leachate collected in different seasons from the Okhla landfill site, Delhi, India. Cytotoxicity of leachate samples was evaluated by cell apoptosis and ultrastructural observations based on Transmission Electron Microscopic (TEM) observations of the cells of root tips of Vicia faba seedlings treated with the leachates collected in summer, winter and monsoon in a time and dose dependent manner. Leachate collected in all the three seasons induced apoptosis in cells of root tips of Vicia faba that increased in a time and dose dependent manner when compared to control. The apoptosis was highest in the samples treated with leachate collected in the summer season, followed by winter and monsoon. It was further confirmed with TEM images that there was induction of apoptotic-like morphological changes in the root cells treated with landfill leachate when compared with the control. The present study indicates that municipal solid waste leachate is very toxic and it should be treated before disposing it to the environment. This study may be useful for the assessment of hazardous and toxic effects of pollutants from solid waste landfill sites.

Alzheimer’s disease (AD) is a common chronic neurodegenerative disease (ND) that is mainly investigated nowadays because of its increased incidence and burden on the elderly population. It leads to atrophy of the brain. Clinical features of AD include loss of memory with impaired cognition and behaviour, which leads to mood instability and death. Aggregation of beta-amyloid protein(Aβ) and neurofibrillary tangles within the neuronal cells are the accepted pathophysiological process of AD. Studies have demonstrated that medicinal plants and herbs could improve memory and cognitive function affected by AD. The bioavailability of active herbal components is affected by rapid metabolism, less permeability, and decreased stability within the CNS. Many studies have reported that the application of nanotechnology to plant extracts enhances the efficacy of extracts. Adding herbal extracts into the nanoparticle system could improve the action of extracts, promote the sustained release of bioactive components, decrease the required dose, and lower the side effects. Using published articles from trustworthy resources like PubMed, Google Scholar, Research Gate, Web of Science, and Wiley Online Library, with keywords like "natural products," "Alzheimer's disease," and "nanotechnology," herein we reviewed and summarized recent nano-drug delivery treatment strategies for AD using natural products.

Currently, there is no approved drug to combat dengue. Various quinoline derivatives are known for potential antimalarial, antiviral activities, etc. In the present work docking between 4-Amino-7-Chloroquinoline analogs was performed with dengue virus NS2B/NS3 protease using CB dock, a web server. Lys74, Ile165, Val147, Asn152, Asn167, Trp83 and Leu149 amino acid residues were found to be in contact with designed 4-Amino-7-Chloroquinoline analogs. Different modes of binding like hydrogen bonding, hydrophobic interactions, etc with designed compounds improve potential anti-dengue characteristics in silico. ADME results are in acceptable range.

Psoriasis is a chronic, mild and common inflammatory skin condition. Still an ideal treatment for psoriasis, effective, safe, convenient, and economical is not available. In this scenario, the search for suitable alternative treatments with minimal side effects is necessary. Plants can be effective and alternative in this regard. Therefore, this article discusses the leaves of the plants Thespesia populnea (Malvaceae) that are traditionally used in the treatment of psoriasis. The present study aimed to assess anti-psoriatic activity. The dried leaves of the plants were subjected to soxhlation with 95% ethanol and phytochemical studies were performed. The anti-psoriatic activity was evaluated by the Mouse-Tail model. It is a relatively sensitive and reproducible morphometric method that allows quantitative evaluation of the effects of anti-psoriatics through epidermal differentiation. Extracts were applied topically at a dose of 500mg/kg over 14 days and at the end, the animals were sacrificed, longitudinal histological sections were made of the tail skin and the degree of orthokeratosis was determined. It was significantly (P <0.05) increased by the ethanolic extract of Thespesia populnea (52.86±2.86) compared to the control (17.30±4.09). In relative epidermal thickness, the ethanolic extract of Thespesia populnea (92.68±8.8) showed a significant difference (P <0.05) compared to the control (100±10.7). The data obtained suggest that the selected plant has anti-psoriatic activity and confirms its traditional use in the treatment of psoriasis.

The cost of HPV vaccination is relatively expensive in low- to middle-income countries, hindering the introduction of HPV vaccination in these areas, although infection cases are high. In this study we designed a vaccine candidate based on L1 protein from Human Papillomavirus Subtype 45 (HPV45). Explorations of L1 HPV45 sequences from NCBI and Uniprot databases generated a consensus sequence, which was then optimised to improve its antigenicity character, whilst retaining the same epitope sites as observed in the consensus. Characteristics of the designed molecule was assessed, to ascertain its potential immunogenicity and good physicochemical characters. The study showed no major difference between our designed protein and either the Indonesian L1 HPV45 sequence (GenBank: QRG45832.1) (apart from two amino acids, N379 and G383), or the consensus sequence (apart from three amino acids, N81, T329, and H392). These differences do not seem to affect the 3D-structural similarities of the proteins. The designed protein is a non-allergenic, 60 kDa protein, with pI 8.61. It is relatively thermostable, with aliphatic index 75.26. The GRAVY score suggested that the protein is soluble in water. Pichia was selected as the expression host, because, unlike in E. coli, the protein has longer halflife and do not form inclusion bodies in the yeast.

Pleurotus ostreatus cv. Florida is one of the widely used edible mushroom. The polysaccharides from this mushrooms have been studied for antidiabetic potential; however, no efforts have been made to explore the potential of this mushroom to influence carbohydrate metabolizing enzymes viz. α-amylase and α-glucosidase. The present work was undertaken to investigate the inhibitory potential of Pleurotus ostreatus cv. Florida on enzymes α-amylase and α- glucosidase. Several concentrations of extracts were used to study inhibition of enzymatic activity of α-amylase and α-glucosidase. A dose dependent inhibitory effect on enzymes was observed. The current study, for the first time, uncovered α-amylase and α- glucosidase inhibitory potential of Pleurotus ostreatus cv. Florida. The study could be helpful to isolate and characterize compounds responsible for it.

Calamus nambariensis Becc. and C. tenuis Roxb. are the rattan species of high economic significance in northeast (NE) India whose natural habitats were dramatically reduced. In the present study, natural populations of both the species collected from two north-eastern states, namely Mizoram and Tripura, were investigated for genetic diversity and differentiation using inter simple sequence repeat (ISSR) markers. As depicted by the calculated diversity indices, both the species have demonstrated lower genetic diversity at population level but relatively higher diversity was recorded at species level. Genetic divergence or genetic differentiation among sampled populations was recorded as high in C. nambariensis and very high in C. tenuis. Genetic clustering of sampled individuals was observed in accordance to their spatial distribution, which indicates the importance of geographical attributes in distribution of genetic diversity in natural populations of rattans. Combined analysis of four Calamus species has demonstrated that C. flagellum and C. nambariensis were most closely related and share a single gene pool during speciation. High to very high genetic divergence recorded here indicated the severe threat of genetic erosion that could be attributed to the degree of disturbances confronted by populations. This is the first study that dealt with population genetic analysis in both species, and data generated herein would be of immense importance for their conservation and management.

We reported the efficacy of the Iron nanoparticles (IONPs) and assessed two different approaches for the synthesis of IONPs i.e. Polyol and co-precipitation method and further, evaluate their antimicrobial properties. Ferrous sulphate heptahydrate salts were reduced with ethylene glycol to obtain IONP and Fe+2 and Fe+3 iron precursor salts were used for co-precipitation reaction that was performed with KOH at optimum heating. Further, synthesized (IONPs) were characterized by hydrodynamic radii measurement done by DLS clearly indicating the size of IONPs is 79.75 nm in polyol based and 135.1 nm in co-precipitation method. The biological efficacy in terms of antimicrobial activity was assessed by the Kirby Bauer method, applied for both Gram-positive and Gram-negative bacteria such as Staphylococcus aureus and Escherichia coli, respectively. The ZOI values i.e. Zone of inhibition diameter was found to be clearly visible in both S. aureus and E. coli, indicating bactericidal activity. Further growth kinetics studies and bacterial genotoxicity was also assessed. Hence, IONPs synthesized are proposed to have great potential as an antibacterial agent and can be used in drug delivery.

Direct and indirect in vitro plant regeneration protocol for Dendrobium jerdonianum has been established. Juvenile stem nodal segments were used as explants to initiate the axillary buds/callus. Node explants derived from 7-8 months old in vitro grown seedlings cultured on half strength Murashige & Skoog (MS) medium (½ MS) and supplemented with various plant growth regulators (PGRs) viz., α-naphthalene acetic acid (NAA), 6-benzyl amino purine (BAP), kinetin (KN) and thidiazuron (TDZ) either individually or in combinations produced axillary buds/callus. The highest average number of shoots per explants were achieved in ½ MS medium supplemented with BAP (3.23 μM) induced the optimum response of 76.3% of direct shoots and forming an average number of 4.9 shoots per explant. Synergistic effects of combinations of various PGRs on direct shoot induction were evaluated. The combinations of NAA (0.5 μM) + BAP (1.62 μM) and NAA (0.5 μM) + KN (0.47 μM) induced 70.2 and 64.3% of direct shoots, respectively. On sub-culturing the shoots in the medium containing NAA (2.69 μM) allows for further growth and rooting, developed into plantlets after 14 weeks of culture. The stem nodal explants cultured on ½ MS medium supplemented with NAA (0.5 μM), TDZ (4.54 μM) and combination of NAA (0.5 μM) + TDZ (2.27 μM) induced the optimum amount of organogenic callus of 39.6, 49.3 and 72.6%, respectively. On sub-culturing the organogenic callus derived from the explants developed the protocorm like bodies (PLBs) in the same media. These PLBs differentiated into plantlets after 18-21 weeks of culture. Almost 90% of the plantlets were successfully acclimatized in the potting mixture and established ex vitro.